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Compound of Interest

Compound Name: Etofylline-D6

Cat. No.: B15600191 Get Quote

An In-depth Technical Guide to the Safe Handling of Etofylline-D6

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data, handling procedures, and

relevant biological information for Etofylline-D6. Given the limited availability of a specific

Safety Data Sheet (SDS) for the deuterated isotopologue, this document leverages data from

Etofylline as a primary reference, a standard and accepted practice as minor isotopic

substitution does not significantly alter the chemical's hazardous properties.

Chemical and Physical Properties
Etofylline-D6 is a deuterated form of Etofylline, a xanthine derivative used as a bronchodilator.

The following table summarizes its key chemical and physical properties.
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Property Value Source

Chemical Name
7-(2-hydroxyethyl)-1,3-

dimethylpurine-2,6-dione-D6
N/A

Synonyms
(Hydroxyethyl)theophylline-D6,

7-Theophyllineethanol-D6
N/A

CAS Number
519-37-9 (for non-deuterated

Etofylline)
[1][2][3]

Molecular Formula C₉H₆D₆N₄O₃ N/A

Molecular Weight 230.26 g/mol (calculated) N/A

Appearance White solid/powder [4]

Solubility >33.6 µg/mL in water at pH 7.4 [2]

Melting Point 270 - 274 °C [4]

Safety and Hazard Information
Etofylline is classified as harmful if swallowed. The GHS hazard statement is H302.[5][6] A

related compound, Theophylline, has more severe hazard classifications, including "Toxic if

swallowed" and "May damage fertility or the unborn child".[4] Researchers should handle

Etofylline-D6 with appropriate caution, considering the potential for similar hazards.

GHS Hazard and Precautionary Statements
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Category Code Statement

Hazard H302 Harmful if swallowed

Precautionary P264
Wash thoroughly after

handling.

Precautionary P270
Do not eat, drink or smoke

when using this product.

Precautionary P301 + P312

IF SWALLOWED: Call a

POISON CENTER or

doctor/physician if you feel

unwell.

Precautionary P330 Rinse mouth.

Precautionary P501

Dispose of contents/container

in accordance with

local/regional/national/internati

onal regulations.

Source:[5]

Handling and Storage
Proper handling and storage procedures are critical to ensure the safety of laboratory

personnel and maintain the integrity of the compound.

Personal Protective Equipment (PPE)
A detailed list of recommended personal protective equipment for handling Etofylline-D6.
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Equipment Specification

Eye Protection
Chemical safety goggles or glasses with side

shields.

Hand Protection Compatible chemical-resistant gloves.

Respiratory Protection
NIOSH/MSHA or European Standard EN 149

approved respirator if dusts are generated.

Skin and Body Protection
Laboratory coat and other protective clothing to

prevent skin exposure.

Source:[5][7]

Handling and Storage Procedures
Procedure Description

Handling

Avoid contact with skin, eyes, and clothing.[5]

Avoid ingestion and inhalation.[5] Avoid

prolonged or repeated exposure.[5] Wash

thoroughly after handling.[5] Use in a well-

ventilated area or under a chemical fume hood.

[4]

Storage

Store at 2°C - 8°C.[5] Keep container tightly

closed when not in use.[5] Store in a dry, cool,

and well-ventilated place.[4] Keep away from

incompatible substances such as strong

oxidizing agents.[4][5]

Experimental Protocols and Biological Pathways
Mechanism of Action
Etofylline functions primarily as a bronchodilator and anti-inflammatory agent through a dual

mechanism of action.[8][9] It inhibits phosphodiesterase (PDE) enzymes, particularly PDE4,

which leads to an increase in intracellular cyclic adenosine monophosphate (cAMP).[9]

Elevated cAMP levels promote the relaxation of bronchial smooth muscles.[8][9] Additionally,
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Etofylline acts as an antagonist at adenosine receptors, blocking the bronchoconstrictive

effects of adenosine.[8]
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Mechanism of Action of Etofylline.

Safe Handling Workflow
The following diagram outlines the standard workflow for safely handling Etofylline-D6 in a

laboratory setting, from preparation to disposal.
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Safe Handling Workflow for Etofylline-D6.
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Accidental Release and First Aid Measures
In the event of an accidental release or exposure, the following procedures should be followed.

Situation First Aid Measures

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower. Consult a

physician.

Eye Contact
Rinse out with plenty of water. Call an

ophthalmologist. Remove contact lenses.

Inhalation Move to fresh air. Call a physician.

Ingestion

If swallowed, give water to drink (two glasses at

most). Seek medical advice immediately. Rinse

mouth.[5]

Accidental Release

Evacuate the danger area. Avoid inhalation of

dusts. Ensure adequate ventilation. Cover

drains. Collect, bind, and pump off spills. Take

up carefully and dispose of properly. Clean up

the affected area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safety data sheet and handling of Etofylline-D6].
BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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